3-Amino-1-(thian-3-yl)propan-1-ol

• Molecular Formula: C8H17NOS
• Molecular Weight: 175.29 g/mol
• IUPAC Name: 3-amino-1-(thian-3-yl)propan-1-ol
• InChI: InChI=1S/C8H17NOS/c9-4-3-8(10)7-2-1-5-11-6-7/h7-8,10H,1-6,9H2
• InChI Key: CAYAFDOZLZVYIV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CSC1)C(CCN)O

Description

3-Amino-1-(thian-3-yl)propan-1-ol is an amino alcohol derivative characterized by a six-membered tetrahydrothiopyran (thian) ring substituted at the 3-position. Its structural uniqueness arises from the thian ring, which introduces steric and electronic effects distinct from other heterocyclic systems (e.g., thiophene, thiolane, or oxane).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-1-(thian-3-yl)propan-1-ol typically involves the reaction of a thian-3-yl derivative with an appropriate aminopropanol precursor. One common method is the nucleophilic substitution reaction where a thian-3-yl halide reacts with 3-aminopropanol under basic conditions. The reaction is usually carried out in a polar solvent such as ethanol or methanol, and the temperature is maintained at around 50-60°C to facilitate the reaction.

Industrial Production Methods

Industrial production of 3-Amino-1-(thian-3-yl)propan-1-ol may involve more efficient and scalable methods such as continuous flow synthesis. This method allows for better control over reaction conditions and can lead to higher yields and purity of the final product. The use of catalysts and optimized reaction parameters can further enhance the efficiency of the industrial synthesis process.

Chemical Reactions Analysis

Types of Reactions

3-Amino-1-(thian-3-yl)propan-1-ol undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.

Reduction: The amino group can be reduced to form an amine.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides and bases such as sodium hydroxide (NaOH).

Major Products Formed

Oxidation: The major product is a carbonyl compound, such as an aldehyde or ketone.

Reduction: The major product is an amine.

Substitution: The major products are substituted derivatives of the original compound.

Scientific Research Applications

3-Amino-1-(thian-3-yl)propan-1-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It serves as a precursor for the synthesis of biologically active compounds.

Medicine: It is investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Amino-1-(thian-3-yl)propan-1-ol involves its interaction with specific molecular targets and pathways. The amino and hydroxyl groups allow it to form hydrogen bonds and interact with enzymes and receptors. These interactions can modulate biological processes, leading to various effects such as inhibition of microbial growth or induction of cell death in cancer cells.

Comparison with Similar Compounds

Comparison with Similar Compounds

Key structural analogs of 3-Amino-1-(thian-3-yl)propan-1-ol include sulfur- and oxygen-containing heterocyclic amino alcohols, as well as aromatic derivatives. Below is a comparative analysis based on molecular structure, physicochemical properties, synthesis, and applications:

Table 1: Comparative Analysis of 3-Amino-1-(thian-3-yl)propan-1-ol and Related Compounds

Compound Name	Structure & Heterocycle	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Synthesis Highlights
3-Amino-1-(thian-3-yl)propan-1-ol	Thian (6-membered S-ring)	C₈H₁₇NOS	~175.3 (estimated)	Not explicitly reported; inferred higher lipophilicity vs. smaller analogs. Potential pharmaceutical intermediate.	Likely involves thian-3-yl precursors; analogous to thiophene routes .
3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	Thiophene (aromatic S-ring)	C₈H₁₁NOS	169.2	Intermediate for R-Duloxetine (antidepressant) . High reactivity due to aromatic thiophene.	Synthesized from acetylthiophene or thiophenecarboxaldehyde .
3-Amino-1-(thiolan-3-yl)propan-1-ol	Thiolane (5-membered S-ring)	C₇H₁₅NOS	161.27	Structural isomer with smaller ring; lower steric hindrance. Data limited .	Custom synthesis; details unspecified .
(1S)-3-Amino-1-(oxan-2-yl)propan-1-ol	Oxane (6-membered O-ring)	C₈H₁₇NO₂	159.2	Oxygen analog; higher polarity vs. thian derivative. Used in lab-scale research .	Chiral synthesis; discontinued commercial availability .
3-Amino-3-(benzo[b]thiophen-3-yl)propan-1-ol	Benzothiophene (fused aromatic)	C₁₀H₁₁NOS	193.3	Enhanced aromaticity; potential bioactivity in drug discovery. Supplier-listed .	Custom synthesis; no detailed protocols .
3-Aminopropan-1-ol	Linear chain	C₃H₉NO	75.1	Boiling point: 187°C; high water solubility. Acute toxicity (LD₅₀: 1800 mg/kg, oral rat) .	Simple synthesis; industrial-scale production .

Structural and Electronic Differences

• Heterocycle Impact: Thian vs. Aromatic vs. Saturated Systems: Thiophene derivatives (e.g., 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol) exhibit π-conjugation, increasing electrophilic reactivity, whereas saturated thian/thiolane systems favor nucleophilic interactions . Oxygen vs. Sulfur Substitution: Oxane derivatives (e.g., (1S)-3-Amino-1-(oxan-2-yl)propan-1-ol) have higher polarity due to oxygen’s electronegativity, improving water solubility compared to sulfur-containing analogs .

Physicochemical Properties

• Boiling Points and Solubility: Linear-chain 3-Aminopropan-1-ol has a boiling point of 187°C and complete water solubility . Introducing heterocycles (e.g., thian, thiophene) increases molecular weight and lipophilicity, likely reducing water solubility but enhancing organic-phase compatibility.
• Toxicity: While 3-Aminopropan-1-ol shows moderate acute toxicity (oral LD₅₀: 1800 mg/kg in rats) , the thian derivative’s toxicity profile remains uncharacterized but may differ due to altered metabolism and bioavailability.

Biological Activity

3-Amino-1-(thian-3-yl)propan-1-ol is a compound of significant interest in medicinal chemistry and biological research due to its unique structural features and potential therapeutic applications. This article delves into its biological activity, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The compound features a thian group, which includes a sulfur atom within a five-membered ring, attached to an amino alcohol structure. This configuration enhances its interaction with biological targets, making it a candidate for various applications in drug development.

Biological Activity Overview

Research indicates that 3-Amino-1-(thian-3-yl)propan-1-ol exhibits several notable biological activities:

• Antimicrobial Activity : The compound has shown potential in inhibiting microbial growth, suggesting applications in treating infections.
• Anticancer Properties : Studies have indicated its ability to induce apoptosis in cancer cells, highlighting its role as a potential anticancer agent.
• Enzyme Modulation : The presence of amino and hydroxyl groups allows for hydrogen bonding with enzymes, potentially modulating their activity.

The mechanism of action involves the compound's interaction with specific molecular targets. The thian group and functional groups facilitate binding to enzymes and receptors, influencing various biological processes such as:

• Inhibition of microbial growth
• Induction of cell death in cancer cells
• Modulation of enzyme activity affecting metabolic pathways

Comparative Analysis with Similar Compounds

To understand the uniqueness of 3-Amino-1-(thian-3-yl)propan-1-ol, it is useful to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
3-Amino-1-propanol	Lacks the thian group	Simpler structure; less biological activity
3-Amino-2-propanol	Different position of the hydroxyl group	Alters solubility and reactivity
3-Amino-1-(thian-2-yl)propan-1-ol	Similar structure but different thian position	Variations in reactivity due to thian placement

The structural uniqueness provided by the thian group significantly influences its chemical reactivity and biological interactions.

Antimicrobial Studies

A study conducted on the antimicrobial properties of 3-Amino-1-(thian-3-yl)propan-1-ol revealed that it effectively inhibited the growth of several bacterial strains. The Minimum Inhibitory Concentration (MIC) values were determined for various pathogens, demonstrating its potential as an antimicrobial agent.

Anticancer Research

In vitro studies have shown that 3-Amino-1-(thian-3-yl)propan-1-ol can induce apoptosis in specific cancer cell lines. The mechanism was linked to the activation of caspases and modulation of apoptotic pathways, indicating its potential for further development as an anticancer therapeutic.